4-Methoxy-alpha-toluenethiol

Description

4-Methoxy-α-toluenethiol, also known as 4-Methoxybenzyl mercaptan, is a chemical compound with the molecular formula C8H10OS and a molecular weight of 154.23 . It is also identified by the CAS Registry Number 6258-60-2 . The compound is available commercially, typically with a purity of around 90%, and is used as a building block in chemical synthesis . Specifically, it can be used to synthesize ω-mercapto amino acids with side-chain lengths ranging from 3–5 methylene units .

This compound has several other names, including p-Methoxy-α-toluenethiol, Benzenemethanethiol, 4-methoxy-, and p-Methoxybenzylthiol . Its physical properties include a boiling point of 90-95 °C at 0.5 mmHg and a density of 1.107 g/mL at 25 °C . The refractive index is approximately $n_{20/D}$ 1.573 . 4-Methoxy-α-toluenethiol is a thiol, which is a functional group characterized by a sulfur-hydrogen bond .

While the search results do not list similar compounds, benzyl mercaptan and 4-Methylbenzenethiol are also mercaptans . The National Institute of Standards and Technology (NIST) provides spectral data for 4-Methoxy-α-toluenethiol, including its IR spectrum in the gas phase .

• CAS No.: 6258-60-2
• Product Name: 4-Methoxy-alpha-toluenethiol
• Molecular Formula: C8H10OS
• Molecular Weight: 154.23 g/mol
• IUPAC Name: (4-methoxyphenyl)methanethiol
• Standard InChI: InChI=1S/C8H10OS/c1-9-8-4-2-7(6-10)3-5-8/h2-5,10H,6H2,1H3
• Standard InChIKey: PTDVPWWJRCOIIO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CS
• Canonical SMILES: COC1=CC=C(C=C1)CS
• Synonyms: 4-Methoxy-benzenemethanethiol; p-Methoxy-α-toluenethiol; (4-Methoxyphenyl)methanethiol; (4-Methoxyphenyl)methylthiol; p-Methoxybenzyl Mercaptan; p-Methoxybenzylthiol
• PubChem Compound: 80407
• Last Modified: Sep 14 2023